Cas no 83376-83-4 (Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate)

• Product Name: Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate
• CAS No: 83376-83-4
• MF: C₁₀H₁₂ClF₃O₂
• MW: 256.649292945862
• CID: 2196550
• PubChem ID: 53412313
• Update Time: 2025-10-31

Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropanecarboxylic acid methyl ester
• METHYL 3-((Z)-2-CHLORO-3 3 3-TRIFLUORO-&
• methyl 3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropane-1-carboxylate
• Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate
• Methyl 3-(2-chloro-3,3,3-trifluoroprop-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylate
• DTXSID90696572
• 83376-83-4
• ZRLLIXSRKOMDAU-UHFFFAOYSA-N

• Inchi： 1S/C10H12ClF3O2/c1-9(2)5(7(9)8(15)16-3)4-6(11)10(12,13)14/h4-5,7H,1-3H3
• InChI Key： ZRLLIXSRKOMDAU-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)F)=CC1C(C(=O)OC)C1(C)C

Computed Properties

• Exact Mass: 256.0477918g/mol
• Monoisotopic Mass: 256.0477918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.224 g/mL at 25 °C(lit.)
• Boiling Point: 193-194 °C(lit.)
• Flash Point: 198 °F
• Refractive Index: n20/D 1.4375(lit.)
• Solubility: Not determined

Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate

Comprehensive Overview of Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate (CAS No. 83376-83-4)

Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate, with the CAS number 83376-83-4, is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and fine chemical synthesis. This compound belongs to the class of cyclopropane carboxylates, which are known for their unique structural properties and broad applications. The Z-configuration of the chloro-trifluoropropenyl group and the presence of a dimethylcyclopropane ring contribute to its distinct chemical behavior, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for high-performance agrochemicals has surged, driven by the need for sustainable and efficient crop protection solutions. Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate has been explored as a potential intermediate in the synthesis of advanced pesticides and insecticides. Its trifluoromethyl group enhances the bioactivity of derived products, aligning with the growing trend of fluorine-containing agrochemicals. This aligns with the increasing focus on environmentally friendly and low-toxicity solutions in agriculture, a topic frequently searched by users interested in sustainable farming practices.

The compound's cyclopropane ring and ester functionality also make it a valuable building block in pharmaceutical research. Cyclopropane derivatives are often utilized in drug discovery due to their ability to mimic peptide bonds and enhance metabolic stability. Researchers investigating novel drug candidates or bioactive molecules may find this compound particularly relevant. Additionally, its chiral centers offer opportunities for stereoselective synthesis, a hot topic in modern organic chemistry.

From a technical perspective, the synthesis of Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate involves multi-step reactions, including cyclopropanation and esterification. The Z-configuration of the double bond is critical for its reactivity and must be carefully controlled during production. This aspect is often queried by chemists seeking stereospecific synthesis methods or optimization techniques for similar compounds. The compound's physical and chemical properties, such as its solubility in organic solvents and stability under various conditions, are also key points of interest for industrial applications.

In the context of green chemistry, the environmental impact of chemical synthesis is a major concern. CAS 83376-83-4 has been studied for its potential to reduce waste and improve atom economy in certain reactions. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched by professionals aiming to minimize their ecological footprint. The compound's halogenated nature also raises questions about its biodegradability and eco-toxicity, which are critical considerations for regulatory compliance and product development.

Another area of interest is the compound's role in material science. Fluorinated cyclopropanes are known to impart unique properties to polymers, such as increased thermal stability and resistance to degradation. Researchers exploring advanced materials or specialty coatings may find Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate a valuable component in their formulations. This application is particularly relevant given the rising demand for high-performance materials in industries like aerospace, electronics, and automotive.

In summary, Methyl 3-((Z)-2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropancarboxylate (CAS 83376-83-4) is a versatile compound with significant potential in agrochemicals, pharmaceuticals, and material science. Its unique structural features, including the cyclopropane ring and trifluoromethyl group, make it a valuable intermediate for various high-value applications. As industries continue to prioritize sustainability and innovation, this compound is likely to remain a focus of research and development efforts worldwide.